Ethyl 2-{2-[2-(4-oxo-3-prop-2-enyl-3,5,6,7-tetrahydrocyclopenta[2,1-d]pyrimidi no[4,5-b]thiophen-2-ylthio)acetylamino]-1,3-thiazol-4-yl}acetate

• IUPAC Name: ethyl 2-[2-[[2-[(12-oxo-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetyl]amino]-1,3-thiazol-4-yl]acetate
• InChI: InChI=1S/C21H22N4O4S3/c1-3-8-25-19(28)17-13-6-5-7-14(13)32-18(17)24-21(25)31-11-15(26)23-20-22-12(10-30-20)9-16(27)29-4-2/h3,10H,1,4-9,11H2,2H3,(H,22,23,26)
• InChI Key: VBMQTTGTSNTYAQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CSC(=N1)NC(=O)CSC2=NC3=C(C4=C(S3)CCC4)C(=O)N2CC=C
• Molecular Formula: C21H22N4O4S3
• Molecular Weight: 490.6 g/mol

Description

Ethyl 2-{2-[2-(4-oxo-3-prop-2-enyl-3,5,6,7-tetrahydrocyclopenta[2,1-d]pyrimidi no[4,5-b]thiophen-2-ylthio)acetylamino]-1,3-thiazol-4-yl}acetate is a useful research compound. Its molecular formula is C21H22N4O4S3 and its molecular weight is 490.61. The purity is usually 95%.
BenchChem offers high-quality Ethyl 2-{2-[2-(4-oxo-3-prop-2-enyl-3,5,6,7-tetrahydrocyclopenta[2,1-d]pyrimidi no[4,5-b]thiophen-2-ylthio)acetylamino]-1,3-thiazol-4-yl}acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 2-{2-[2-(4-oxo-3-prop-2-enyl-3,5,6,7-tetrahydrocyclopenta[2,1-d]pyrimidi no[4,5-b]thiophen-2-ylthio)acetylamino]-1,3-thiazol-4-yl}acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antifungal Activities

A study on thiazole derivatives, including compounds structurally related to Ethyl 2-{2-[2-(4-oxo-3-prop-2-enyl-3,5,6,7-tetrahydrocyclopenta[2,1-d]pyrimidino[4,5-b]thiophen-2-ylthio)acetylamino]-1,3-thiazol-4-yl}acetate, showed potential antimicrobial and antifungal activities. These derivatives exhibited in vitro activity against bacterial isolates like Escherichia coli and Xanthomonas citri, as well as antifungal activity against Aspergillus fumigatus, Rhizoctonia solani, and Fusarium oxysporum (Wardkhan et al., 2008).

Pharmacological Activities

Research focusing on thiazole derivatives similar to Ethyl 2-{2-[2-(4-oxo-3-prop-2-enyl-3,5,6,7-tetrahydrocyclopenta[2,1-d]pyrimidino[4,5-b]thiophen-2-ylthio)acetylamino]-1,3-thiazol-4-yl}acetate highlighted their pharmacological activities. Certain compounds in this group demonstrated significant anti-inflammatory and analgesic activities, comparable to established drugs like indomethacin and aspirin. Moreover, these compounds showed promising antioxidant activity, comparable to ascorbic acid (Attimarad et al., 2017).

Heterocyclic Synthesis and Biological Activities

In another study, derivatives of Ethyl 2-{2-[2-(4-oxo-3-prop-2-enyl-3,5,6,7-tetrahydrocyclopenta[2,1-d]pyrimidino[4,5-b]thiophen-2-ylthio)acetylamino]-1,3-thiazol-4-yl}acetate were transformed into various heterocyclic systems. These compounds were tested for their biological activities, particularly against Gram-positive and Gram-negative bacteria and fungi. Some of these compounds exhibited excellent biocidal properties (Youssef et al., 2011).